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Compound of Interest |

Compound Name: 3-Bromo-2-iodopyridine
CAS No.: 408502-43-2
Cat. No.: B1290381

Get Quote

An In-depth Technical Guide to the Physical Properties of 3-Bromo-2-iodopyridine

Introduction

3-Bromo-2-iodopyridine is a halogenated pyridine derivative that serves as a crucial building
block in organic synthesis, particularly in the development of novel pharmaceutical compounds
and complex molecular architectures. Its unique substitution pattern, featuring both a bromine
and an iodine atom on the pyridine ring, offers multiple, distinct reaction sites for cross-coupling
reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig) and other transformations.
Understanding the fundamental physical and chemical properties of this reagent is paramount
for its effective handling, characterization, and successful application in research and
development.

This guide provides a comprehensive overview of the core physical properties of 3-Bromo-2-
iodopyridine, methodologies for its characterization, and essential safety protocols. The
information is curated for researchers, medicinal chemists, and process development scientists
who utilize this versatile intermediate.

Chemical and Molecular Identity
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A clear definition of the molecule is the foundation for all subsequent analysis.
e |[UPAC Name: 3-bromo-2-iodopyridine[1]

« CAS Number: 408502-43-2[1][2][3][2][5][6]

e Molecular Formula: CsHsBrIN[1][2][4][5][6]

e Molecular Weight: 283.89 g/mol [1][2][5][6]

e Chemical Structure:

Caption: 2D Structure of 3-Bromo-2-iodopyridine.

Core Physicochemical Properties

The physical properties of a compound dictate its handling, purification, and reaction
conditions. The data for 3-Bromo-2-iodopyridine is summarized below.

Property Value Source(s)
Physical Form Solid, Solid powder [31[5]
Density 2.347 g/cm3 [2][7]
Boiling Point 264 °C at 760 mmHg [2][8]

Flash Point 113.5°C [2][8]
Refractive Index 1.665 [2]
Solubility Soluble in DMSO [5]

It is noteworthy that while most suppliers classify the compound as a solid at room
temperature[3][5], at least one source has described it as a transparent liquid[2]. This
discrepancy may arise from differences in purity or the presence of trace solvents. Researchers
should verify the physical state of each new batch upon receipt.

*Spectroscopic Profile (Expected)
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While specific spectra for this compound are not widely published, its structure allows for a
confident prediction of its key spectroscopic features. This analysis is crucial for quality control
and reaction monitoring.

'H NMR Spectroscopy

The proton NMR spectrum is expected to show three distinct signals corresponding to the three
aromatic protons on the pyridine ring.

e H-6: Expected to be the most downfield signal, appearing as a doublet of doublets (dd). Its
proximity to the electronegative nitrogen atom causes significant deshielding.

o H-4: Expected to appear as a doublet of doublets (dd), shifted upfield relative to H-6.

o H-5: Expected to be the most upfield of the three aromatic protons, also appearing as a
doublet of doublets (dd).

The coupling constants (J-values) between these protons will be characteristic of their positions
on the pyridine ring.

3C NMR Spectroscopy

The carbon NMR spectrum should display five signals for the five unique carbon atoms in the
pyridine ring.

e C-2 and C-3: The carbons bearing the iodine and bromine atoms will be significantly
influenced by the halogen's electronic effects. Their chemical shifts provide direct evidence
of the substitution pattern.

e C-4, C-5, and C-6: These carbons will appear in the typical aromatic region for pyridines,
with their precise shifts influenced by the adjacent substituents.

Mass Spectrometry

Mass spectrometry is essential for confirming the molecular weight and isotopic distribution.

e Molecular lon Peak (M*): A prominent cluster of peaks will be observed around m/z = 283,
corresponding to the molecular weight.
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« Isotopic Pattern: Due to the natural abundance of bromine isotopes (’°Br and 8Br in an
approximate 1:1 ratio), the molecular ion peak will appear as a characteristic doublet with
equal intensity (M* and M+2%), which is a definitive signature for a monobrominated
compound.

Handling, Storage, and Safety

Proper handling and storage are critical for maintaining the integrity of 3-Bromo-2-
iodopyridine and ensuring laboratory safety.

Safety Precautions: 3-Bromo-2-iodopyridine is classified as hazardous.[1]

e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).[1][9][10]

e Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated
fume hood. Wear safety goggles, a lab coat, and chemical-resistant gloves.[7][9]

» Handling: Avoid breathing dust or fumes.[9] Do not eat, drink, or smoke when using this
product.[7] Wash hands thoroughly after handling.[9]

Storage Conditions: To ensure long-term stability, the following storage conditions are
recommended:

o Temperature: Store in a cool, dry place, typically between 2-8°C.[3][4][9] For extended
storage, -20°C is also cited.[5]

o Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent
degradation.[3]

» Container: Keep in a tightly sealed container, protected from light.[3][9]

Methodologies for Physical Property Verification

The following section details standardized protocols for verifying the key physical and structural
properties of 3-Bromo-2-iodopyridine. Adherence to these methods ensures data reliability
and batch-to-batch consistency.
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Caption: Workflow for Physicochemical Characterization.

Protocol 1: Melting Point Determination
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Objective: To determine the melting point range of a solid sample of 3-Bromo-2-iodopyridine

as an indicator of purity.

Methodology:

Sample Preparation: Finely crush a small amount of the solid sample on a watch glass using
a spatula. A fine powder ensures uniform heat distribution.

Capillary Loading: Tap the open end of a capillary tube into the powdered sample to collect a
small amount. Invert the tube and tap it gently on the benchtop to pack the sample into the
sealed end. A sample height of 2-3 mm is ideal.

Apparatus Setup: Place the loaded capillary tube into the heating block of a calibrated digital
melting point apparatus.

Measurement:

o Set a rapid heating ramp (e.g., 10-15 °C/min) to quickly approach the expected melting
point.

o Once melting is observed, perform a second measurement with a new sample. Start at a
temperature approximately 20 °C below the observed melting point and use a slow ramp
rate (1-2 °C/min) to ensure thermal equilibrium.

Data Recording: Record the temperature at which the first drop of liquid appears (onset) and
the temperature at which the entire sample becomes a clear liquid (completion). A pure
compound will have a sharp melting range of 1-2 °C.

Protocol 2: NMR Sample Preparation

Objective: To prepare a high-quality sample for tH and 3C NMR analysis to confirm the

chemical structure.

Methodology:

Solvent Selection: Choose a deuterated solvent in which the compound is soluble.
Deuterated chloroform (CDCIs) or deuterated dimethyl sulfoxide (DMSO-de) are common
starting points.[5]
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o Sample Weighing: Accurately weigh approximately 5-10 mg of the 3-Bromo-2-iodopyridine
sample directly into a clean, dry NMR tube.

e Solvent Addition: Using a Pasteur pipette, add approximately 0.6-0.7 mL of the chosen
deuterated solvent to the NMR tube.

e Dissolution: Cap the NMR tube and gently invert it several times to dissolve the sample. If
necessary, use a vortex mixer or brief sonication to ensure complete dissolution. The
resulting solution should be clear and free of particulate matter.

e Analysis: Insert the NMR tube into the spectrometer's spinner turbine, ensuring the correct
depth. Acquire the *H and 13C NMR spectra according to the instrument's standard operating
procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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